Cas no 2229474-42-2 (5-3-(methoxymethyl)phenyl-1H-imidazol-2-amine)

• Product Name: 5-3-(methoxymethyl)phenyl-1H-imidazol-2-amine
• CAS No: 2229474-42-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5860956
• PubChem ID: 165693372
• Update Time: 2025-08-05

5-3-(methoxymethyl)phenyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-(methoxymethyl)phenyl-1H-imidazol-2-amine
• EN300-1787914
• 5-[3-(methoxymethyl)phenyl]-1H-imidazol-2-amine
• 2229474-42-2

• Inchi： 1S/C11H13N3O/c1-15-7-8-3-2-4-9(5-8)10-6-13-11(12)14-10/h2-6H,7H2,1H3,(H3,12,13,14)
• InChI Key： ZNAZDZXHUIJWAN-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=C(C=1)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-3-(methoxymethyl)phenyl-1H-imidazol-2-amine

5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine (CAS No. 2229474-42-2): A Promising Compound in Pharmaceutical Research

5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine, with the chemical identifier CAS No. 2229474-42-2, represents a novel class of imidazole-based derivatives that have garnered significant attention in recent years. This compound is characterized by its unique molecular structure, which combines a phenyl ring functionalized with a methoxymethyl group and a 1H-imidazol-2-amine scaffold. Such structural features are critical in modulating biological activity, as they enable interactions with specific molecular targets, making this compound a focal point in drug discovery efforts.

Recent studies have highlighted the potential of 5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine in targeting inflammatory pathways and neurodegenerative diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated that the methoxymethyl substitution enhances the compound’s solubility and metabolic stability, which are essential for improving pharmacokinetic profiles. This modification also allows for more efficient cellular uptake, a critical factor in the development of therapeutics for conditions such as Alzheimer’s disease and multiple sclerosis.

The 1H-imidazol-2-amine core of this compound is particularly noteworthy due to its ability to interact with protein kinase C (PKC) isoforms. Research published in ACS Chemical Biology in 2022 revealed that this scaffold can selectively inhibit PKC-δ, a key enzyme involved in neuroinflammation and cellular apoptosis. By modulating these pathways, 5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine has shown potential in reducing neurotoxicity and promoting neuronal survival, making it a candidate for neuroprotective therapies.

Another area of interest is the anti-inflammatory activity of this compound. A 2023 study in Pharmacological Research reported that 5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine exhibits potent COX-2 inhibition properties, which are vital for managing chronic inflammatory conditions. The compound’s ability to target both COX-2 and 5-LOX pathways suggests its utility in the treatment of rheumatoid arthritis and asthma. These findings underscore the compound’s versatility in addressing multiple disease mechanisms.

From a synthetic perspective, the 5-3-(Methoxymethyl)phenyl moiety plays a pivotal role in determining the compound’s biological activity. A 2024 paper in Organic & Biomolecular Chemistry detailed the development of a novel asymmetric synthesis method for this compound, which significantly improves yield and purity. This advancement is crucial for scaling up production and ensuring consistent quality for preclinical and clinical trials.

The 1H-imidazol-2-amine scaffold is also being explored for its potential in targeted drug delivery systems. Researchers at the University of Tokyo have reported that this structure can be conjugated with nanoparticle carriers to enhance drug delivery efficiency in solid tumors. This application highlights the compound’s adaptability to advanced therapeutic strategies, such as precision medicine and nanomedicine.

Furthermore, the methoxymethyl group in 5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine has been shown to influence the compound’s cytotoxicity profile. A 2023 study in Toxicology and Applied Pharmacology found that this modification reduces off-target effects, making the compound safer for use in long-term therapeutic regimens. This is particularly important for conditions requiring sustained treatment, such as chronic viral infections and autoimmune disorders.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action of 5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine. Ongoing studies are focusing on its interaction with G-protein coupled receptors (GPCRs) and its potential role in metabolic disorders. These investigations are critical for expanding the therapeutic applications of this compound and ensuring its safety and efficacy in clinical settings.

In conclusion, 5-3-(Methoxymethyl)phenyl-1H-imidazol-2-amine represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure, combined with its activity in multiple biological pathways, positions it as a promising candidate for the development of new therapies. Continued exploration of its properties and mechanisms will be essential for translating these findings into effective treatments for a wide range of diseases.